CAM4066
Overview
Description
CAM4066 is a novel potent and selective CK2alpha inhibitor.
Scientific Research Applications
Insights into the Impact of Linker Flexibility and Fragment Ionization on the Design of CK2 Allosteric Inhibitors CAM4066 has been identified as an allosteric inhibitor of CK2α, a protein kinase that is a novel therapeutic target for human diseases. The research focused on how the rigid linker and non-ionizable substituted fragment affect the inhibitory activities of compounds like CAM4066. Molecular dynamics simulations revealed that appropriate coupling between the linker and pharmacophore fragments is essential for the binding of CAM4066 with CK2α. This study provides valuable insights for the structural modification and development of potent allosteric inhibitors of CK2, highlighting the importance of the match between the optimized linker and pharmacophore fragments in drug design (Zhou et al., 2018).
properties
CAS RN |
2101206-81-7 |
|---|---|
Product Name |
CAM4066 |
Molecular Formula |
C26H26ClN3O4 |
Molecular Weight |
479.961 |
IUPAC Name |
3-(3-{3-[(2-Chloro-biphenyl-4-ylmethyl)-amino]-propionylamino}-propionylamino)-benzoic acid |
InChI |
InChI=1S/C26H26ClN3O4/c27-23-15-18(9-10-22(23)19-5-2-1-3-6-19)17-28-13-11-24(31)29-14-12-25(32)30-21-8-4-7-20(16-21)26(33)34/h1-10,15-16,28H,11-14,17H2,(H,29,31)(H,30,32)(H,33,34) |
InChI Key |
NZDQDPKZQDWCOF-UHFFFAOYSA-N |
SMILES |
O=C(O)C1=CC=CC(NC(CCNC(CCNCC2=CC=C(C3=CC=CC=C3)C(Cl)=C2)=O)=O)=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CAM4066; CAM-4066; CAM 4066 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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